Cas no 2229623-58-7 (tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate
• CAS No: 2229623-58-7
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6455397
• PubChem ID: 165674867
• Update Time: 2025-06-29

tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate
• 2229623-58-7
• tert-butyl N-{4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-methylphenyl}carbamate
• EN300-1884803

• Inchi： 1S/C18H28N2O2/c1-11-9-12(15-13(10-19)18(15,5)6)7-8-14(11)20-16(21)22-17(2,3)4/h7-9,13,15H,10,19H2,1-6H3,(H,20,21)
• InChI Key： IRVXPLVSEUNTCJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=CC(=CC=1C)C1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229623-58-7 and Product Name: Tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate

The compound with the CAS number 2229623-58-7 and the product name Tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the tert-butyl moiety and the 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl substituent, contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in modulating biological pathways. The carbamate functional group, specifically, has been widely studied for its role in inhibiting enzymes and receptors involved in various diseases. The presence of the tert-butyl group in this compound not only enhances its stability but also influences its solubility and metabolic profile, making it a promising candidate for further investigation.

The 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl moiety adds another layer of complexity to the compound's structure. This particular substituent is known for its ability to interact with biological targets in a highly specific manner. Recent studies have highlighted the importance of such structural features in designing molecules with improved pharmacokinetic properties. The combination of these elements makes this compound a fascinating subject for research in medicinal chemistry.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that carbamate derivatives can interact with neurotransmitter systems, potentially leading to new therapeutic strategies. The specific arrangement of atoms in Tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate suggests that it may have a unique mechanism of action that could differentiate it from existing treatments. This has prompted researchers to explore its efficacy in preclinical models of conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's structural features make it an attractive scaffold for further chemical modification. By altering specific functional groups or introducing new ones, chemists can fine-tune the biological activity of the molecule. This flexibility is crucial in drug development, as it allows for the optimization of potency, selectivity, and pharmacokinetic properties. The tert-butyl group, in particular, can serve as a handle for further derivatization, enabling the creation of a library of related compounds for high-throughput screening.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in constructing the intricate framework of this compound.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of chemistry and biology. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a precursor for more complex molecules. Its unique structural features make it a valuable asset in the chemist's toolkit, offering insights into how molecular structure influences biological activity.

As research continues to uncover new applications for carbamate-based compounds, Tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate is poised to play a significant role in shaping the future of pharmaceutical development. Its complex architecture and promising biological activity make it a compelling candidate for further investigation. By leveraging cutting-edge synthetic techniques and exploring its interactions with biological targets, scientists can unlock new possibilities for treating various diseases.

The journey from discovery to clinical application is often long and fraught with challenges. However, compounds like this one offer hope that innovative approaches can lead to breakthroughs in medicine. The dedication of researchers to understanding and manipulating molecular structures underscores the importance of continued investment in scientific research. As we delve deeper into the intricacies of this compound, we may uncover not only new treatments but also new insights into fundamental biological processes.

In conclusion,Tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development and medicinal research. Its unique structural features and promising biological activity position it as a key player in future therapeutic strategies. As scientists continue to explore its potential applications,CAS No 2229623-58-7 will undoubtedly be remembered as an important milestone in the quest for novel treatments.